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Compound of Interest

Compound Name: 2,6-Diaminopurine

Cat. No.: B158960

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. 2,6-Diaminopurine, a compound utilized in various research applications, is
classified as a suspected carcinogen and requires careful management as hazardous waste.[1]
This guide provides essential, step-by-step procedures for its safe disposal.

Key Data for 2,6-Diaminopurine Disposal

The following table summarizes the critical information for the safe handling and disposal of
2,6-Diaminopurine.
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Parameter Information Source
Chemical Name 2,6-Diaminopurine [1]
CAS Number 1904-98-9 [1]

] Suspected of causing cancer
Primary Hazard ) o [1]
(Carcinogenicity Category 2)

May be harmful if swallowed,

in contact with skin, or inhaled.
Other Hazards ] [1]

May cause respiratory

irritation.

_ Dispose of contents/container
Recommended Disposal

to an approved waste disposal 1
Method PP P (1]

plant.

Do not flush into surface water
. ) or sanitary sewer system. Do
Prohibited Disposal Methods ) [1]
not release into the

environment.

Standard Operating Procedure for the Disposal of
2,6-Diaminopurine

This protocol outlines the standard procedure for the collection and disposal of solid 2,6-
Diaminopurine waste.

1. Waste ldentification and Segregation:

o All solid waste contaminated with 2,6-Diaminopurine, including unused neat compound,
contaminated personal protective equipment (PPE) such as gloves and weighing papers,
and lab supplies (e.g., pipette tips, tubes), must be considered hazardous waste.

e Segregate this waste from non-hazardous laboratory trash and other chemical waste
streams to prevent cross-contamination.[2]

2. Waste Container Selection and Labeling:
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Collect solid 2,6-Diaminopurine waste in a designated, leak-proof container with a secure,
screw-on cap.[2] The original manufacturer's container is a suitable option for the disposal of
the pure chemical.[3]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "2,6-Diaminopurine".[4]

The label should also indicate the hazard (e.g., "Carcinogen") and the date when the waste
was first added to the container.[4]

. Waste Accumulation and Storage:

Store the hazardous waste container in a designated satellite accumulation area (SAA)
within the laboratory.[3]

The SAA should be in a well-ventilated area, away from sinks and floor drains, and ideally
within a fume hood.[3]

Ensure the container is kept closed except when adding waste.[2]

Utilize secondary containment, such as a chemically resistant tray or bin, to capture any
potential leaks or spills.[2]

. Requesting Waste Pickup:

Once the waste container is full or has reached the local regulatory time limit for storage in
an SAA, arrange for its collection by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.[2][5]

Follow your institution's specific procedures for requesting a hazardous waste pickup, which
typically involves submitting an online form or contacting the EHS office directly.[5]

. Handling of Empty Containers:

The original container of 2,6-Diaminopurine, even if perceived as empty, should be
disposed of as hazardous waste.[3] Do not rinse the container and discard it as regular
trash.
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Logical Workflow for 2,6-Diaminopurine Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2,6-Diaminopurine waste.
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Generation of
2,6-Diaminopurine Waste

Collect in a designated, Consult EHS for specific
labeled hazardous waste container. liquid waste procedures.

Store in a designated Satellite
Accumulation Area (SAA)
with secondary containment.

Request pickup by EHS or a
licensed hazardous waste contractor.

Proper Disposal

Click to download full resolution via product page

Disposal workflow for 2,6-Diaminopurine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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